Cas no 111505-54-5 (2-[1-(4-Morpholinyl)ethylidene]malononitrile)

• Product Name: 2-[1-(4-Morpholinyl)ethylidene]malononitrile
• CAS No: 111505-54-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 2883276
• PubChem ID: 14025521
• Update Time: 2025-04-21

2-[1-(4-Morpholinyl)ethylidene]malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-morpholinyl)ethylidene]malononitrile
• 2-(1-morpholin-4-yl-ethylidene)-propanedinitrile
• 111505-54-5
• 2-[1-(4-Morpholinyl)ethylidene]propanedinitrile
• DTXSID701241860
• 2-[1-(4-Morpholinyl)ethylidene]malononitrile

• Inchi： 1S/C9H11N3O/c1-8(9(6-10)7-11)12-2-4-13-5-3-12/h2-5H2,1H3
• InChI Key： CJHMTCBGKVGAQA-UHFFFAOYSA-N
• SMILES： O1CCN(/C(=C(\C#N)/C#N)/C)CC1

Computed Properties

• Exact Mass: 177.090211983Da
• Monoisotopic Mass: 177.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.1Ų